8-Oxa-1-azaspiro[4.5]dec-3-ene;hydrochloride

• IUPAC Name: 8-oxa-1-azaspiro[4.5]dec-3-ene;hydrochloride
• InChI: InChI=1S/C8H13NO.ClH/c1-2-8(9-5-1)3-6-10-7-4-8;/h1-2,9H,3-7H2;1H
• InChI Key: MAVCBUVTVKFGHE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12C=CCN2.Cl
• Molecular Formula: C8H14ClNO
• Molecular Weight: 175.65 g/mol
• CAS No.: 2361634-70-8

Description

“8-Oxa-1-azaspiro[4.5]dec-3-ene;hydrochloride” is an organic compound with the CAS Number: 2361634-70-8. It has a molecular weight of 175.66. It’s a white to off-white powder.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H13NO.ClH/c1-2-8(9-5-1)3-6-10-7-4-8;/h1-2,9H,3-7H2;1H. This code represents the molecular structure of the compound.

Physical and Chemical Properties Analysis

“this compound” is a white to off-white powder. It has a molecular weight of 175.66. The compound is stored at room temperature.

Scientific Research Applications

Novel Compound Synthesis and Characterization

• Research has led to the synthesis of new isoxazoline compounds derived from the structure of interest, showcasing potential anti-asthmatic and anti-anaphylaxis activities. These compounds exhibit high affinities for enzymes involved in asthma and anaphylaxis, with significant interest in their binding to phosphodiesterase IV (PDE-4), a key inflammatory modulator in asthma (Ge et al., 2016).

Anticancer Activity

• A series of novel 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones were synthesized and shown to possess moderate to potent activity against various human cancer cell lines, highlighting the potential therapeutic applications of these derivatives in oncology (Yang et al., 2019).

Methodological Advances in Organic Synthesis

• The development of a simple one-pot synthesis method for N-substituted 4-methyl-1-oxa-8-azaspiro[4.5]deca-3-en-3-carboxylic acids demonstrates the versatility and efficiency of synthesizing spirocyclic compounds, which are valuable in various chemical and pharmaceutical applications (Yu et al., 2015).

Spirocyclic Compound Discovery

• New spirocyclic compounds have been isolated from natural sources, such as Gymnotheca chinensis, showing the continued interest in the structural diversity and potential bioactivity of these molecules (Xiao et al., 2016).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.